Cas no 1794779-92-2 (Cilomilast-d9)

• Product Name: Cilomilast-d9
• CAS No: 1794779-92-2
• CID: 4554996
• Update Time: 2025-10-19

Cilomilast-d9 Chemical and Physical Properties

Names and Identifiers

• Cilomilast-d9

Additional information on Cilomilast-d9

Cilomilast-d9: A Comprehensive Overview

Cilomilast-d9, a compound with the CAS number 1794779-92-2, has emerged as a significant molecule in the field of pharmacological research. This compound, which is a deuterated analog of Cilomilast, has garnered attention due to its potential applications in drug development and its unique chemical properties. The deuterium substitution in Cilomilast-d9 not only enhances its stability but also opens up new avenues for studying drug metabolism and pharmacokinetics.

Recent studies have highlighted the importance of Cilomilast-d9 in understanding the role of deuterium in drug design. Deuterium, being a heavier isotope of hydrogen, can significantly alter the physical and chemical properties of a molecule. In the case of Cilomilast-d9, this substitution has been shown to improve the compound's half-life, making it a valuable tool for researchers exploring long-acting therapeutic agents. This property is particularly relevant in the development of drugs for chronic conditions, where sustained release and prolonged efficacy are desirable.

The CAS number 1794779-92-2 uniquely identifies Cilomilast-d9 within the chemical database, ensuring that researchers can accurately reference and retrieve information about this compound. This systematic identification is crucial in maintaining clarity and consistency in scientific communication, especially when dealing with complex molecules like Cilomilast-d9.

One of the most promising applications of Cilomilast-d9 lies in its potential use as a research tool for studying drug metabolism. By incorporating deuterium into the molecule, researchers can track the metabolic pathways more effectively using techniques such as mass spectrometry. This capability is invaluable in understanding how drugs are processed within the body, which is essential for optimizing drug delivery systems and improving therapeutic outcomes.

Moreover, Cilomilast-d9 has been utilized in preclinical studies to assess its efficacy in treating inflammatory diseases. These studies have demonstrated that Cilomilast-d9 exhibits anti-inflammatory properties comparable to its non-deuterated counterpart, while also showing improved pharmacokinetic profiles. Such findings underscore the potential of deuterated compounds to enhance drug performance without compromising safety or efficacy.

The synthesis of Cilomilast-d9 involves advanced chemical techniques that ensure high purity and structural integrity. Researchers have developed efficient synthetic routes that allow for the precise incorporation of deuterium into specific positions within the molecule. This level of control is critical for maintaining the desired properties of Cilomilast-d9 and ensuring its reliability as a research tool.

In terms of safety, studies on Cilomilast-d9 have indicated that it maintains a favorable safety profile, with minimal adverse effects observed in preclinical models. This characteristic makes it an attractive candidate for further exploration in clinical trials, where safety and tolerability are paramount considerations.

The CAS number 1794779-92-2 also serves as a reference point for regulatory agencies when evaluating compounds like Cilomelst-d9 for potential therapeutic use. Accurate identification and documentation are essential for meeting regulatory standards and ensuring that compounds like Ciolmilst-d8 can progress through the approval process smoothly.

In conclusion, Ciolmilst-d8, identified by CAS number 1784556-35-3, represents a significant advancement in drug design and research methodology. Its unique properties, derived from deuterium substitution, make it an invaluable tool for understanding drug metabolism and optimizing therapeutic agents. As research on this compound continues to evolve, it holds great promise for contributing to the development of more effective and safer medications.